Cas no 5945-50-6 (Monotropein)

Monotropein originated from Morinda officinalis Conclusion: monotropein inhibits the expression of inflammatory factors in dextran sulfate sodium sulfate induced colitis mouse model

Monotropein structure

Product Name:Monotropein

CAS No:5945-50-6

Molecular Formula:C₁₆H₂₂O₁₁

Molecular Weight:390.3393

MDL:MFCD00238650

CID:46280

PubChem ID:329825026

Monotropein Properties

Names and Identifiers

- (1S,2S,6S,9R)-9-hydroxy-9-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]nona-4,7-diene-5-carboxylic acid
- 1α-(β-D-Glucopyranosyloxy)-1,4aα,7,7aα-tetrahydro-7β-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-4-carboxylic acid
- Monotropein
- Morinda officinalis How
- (1S,4aR,7R,7aS)-7-Hydroxy-7-(hydroxymethyl)-1-(((3R,4S,5R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
- (1S,4aS,7R,7aS)-7-Hydroxy-7-(hydroxymethyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
- MONOTROPEIN(P)
- [1S-(1α, 4aα,7β,7aα)]-1-(β-D-Glucopyranosyloxy)-1,4a,7,7a-tetrahydro-7-hydroxy-7-(hydroxymethyl)cyclopenta[c]pyran-4-carboxylic acid
- (1S,4Ar,7R,7aS)-7-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)ox
- Monotropeine
- 0Y61M84O2T
- Monotropein (8CI)
- Monotropein, >=98% (HPLC)
- s5471
- LMPR0102070012
- N2386
- Y0138
- C09788
- 945M506
- Q27107380
- (1S,4aS,7R,7aS)-1-(beta-D-glucopyranosyl
- NSC-88926
- AC-34713
- NSC-291303
- (1S,4aS,7R,7aS)-1-(beta-D-glucopyranosyloxy)-7-hydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta(c)pyran-4-carboxylic acid
- (1S,4aS,7R,7aS)-1-(beta-D-glucopyranosyloxy)-7-hydroxy-7-(hydroxymethyl)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,7,7A-TETRAHYDRO-7-HYDROXY-7-(HYDROXYMETHYL)-, (1S,4AS,7R,7AS)-
- HY-N0648
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,7,7A-TETRAHYDRO-7-HYDROXY-7-(HYDROXYMETHYL)-, (1S-(1.ALPHA.,4A.ALPHA.,7.BETA.,7A.ALPHA.))-
- BS-49948
- CCG-268524
- NSC 88926
- MONOTROPEIN [MI]
- CS-0009674
- CHEBI:6988
- AKOS015897158
- CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1-(beta-D-GLUCOPYRANOSYLOXY)-1,4A,7,7A-TETRAHYDRO-7-HYDROXY-7-(HYDROXYMETHYL)-, (1S,4AS,7R,7AS)-
- 5945-50-6
- SCHEMBL422339
- Cyclopenta(c)pyran-4-carboxylic acid, 1-(beta-D-glucopyranosyloxy)-1,4a,7,7a-tetrahydro-7-hydroxy-7-(hydroxymethyl)-, (1S-(1alpha,4aalpha,7beta,7aalpha))-
- Q-100689
- NSC 291303
- UNII-0Y61M84O2T
- FT-0627077
- BCP22626
- (1S,4aS,7R,7aS)-7-hydroxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,7a-dihydro-1H-cyclopenta[c]pyran-4-carboxylic acid
- NCIOpen2_009731
- AKOS032947772
- (1S,2S,6S,9R)-9-HYDROXY-9-(HYDROXYMETHYL)-2-[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY-3-OXABICYCLO[4.3.0]NONA-4,7-DIENE-5-CARBOXYLIC ACID
- +Expand
- MDL： MFCD00238650
- InChIKey： HPWWQPXTUDMRBI-NJPMDSMTSA-N
- Inchi： 1S/C16H22O11/c17-3-8-10(19)11(20)12(21)15(26-8)27-14-9-6(1-2-16(9,24)5-18)7(4-25-14)13(22)23/h1-2,4,6,8-12,14-15,17-21,24H,3,5H2,(H,22,23)/t6-,8-,9-,10-,11+,12-,14+,15+,16+/m1/s1
- SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@@]2([H])[C@@]([H])(C(C(=O)O[H])=C([H])O1)C([H])=C([H])[C@@]2(C([H])([H])O[H])O[H]

Computed Properties

Exact Mass: 390.116212g/mol
Surface Charge: 0
XLogP3: -3.1
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 5
Monoisotopic Mass: 390.116212g/mol
Monoisotopic Mass: 390.116212g/mol
Topological Polar Surface Area: 186Å²
Heavy Atom Count: 27
Complexity: 634
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 390.34

Experimental Properties

LogP: -3.34670
PSA: 186.37000
Refractive Index: 1.685
Boiling Point: 717.6 ℃ at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±5.2 mmHg at 25°C
Flash Point: 262.0±26.4 °C
Color/Form: Powder
Density: 1.7±0.1 g/cm3

Monotropein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EBXW-5mg	(1S,2S,6S,9R)-9-hydroxy-9-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]nona-4,7-diene-5-carboxylic acid	5945-50-6	99%	5mg	$102.00	2024-04-22
A2B Chem LLC	AG67860-5mg	Monotropein	5945-50-6	≥98%	5mg	$90.00	2024-04-19
Aaron	AR00EC68-5mg	(1S,2S,6S,9R)-9-hydroxy-9-(hydroxymethyl)-2-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-oxabicyclo[4.3.0]nona-4,7-diene-5-carboxylic acid	5945-50-6	98%	5mg	$43.00
Ambeed	A660107-100mg	(1S,4aS,7R,7aS)-7-Hydroxy-7-(hydroxymethyl)-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,7,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid	5945-50-6	98+%	100mg	$183.0	2024-07-18
Chemenu	CM280388-10mg	Monotropein	5945-50-6	95%	10mg	$206
ChemFaces	CFN99523-20mg	Monotropein	5945-50-6	>=98%	20mg	$90
Chengdu Biopurify Phytochemicals Ltd	BP0958-100mg	Monotropein	5945-50-6	98%	100mg	$180	2023-09-20
DC Chemicals	DCS-036-20 mg	monotropein	5945-50-6	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D511371-20mg	Monotropein	5945-50-6	97%	20mg	$522	2022-09-07
MedChemExpress	HY-N0648-5mg	Monotropein	5945-50-6	99.09%	5mg	￥600	2024-07-20

Monotropein Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

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Chengdu Biopurify Phytochemicals Ltd.

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Monotropein Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1923 124 i737
2. Chemical components from the seeds of Catalpa bungei and their inhibitions of soluble epoxide hydrolase, cholinesterase and nuclear factor kappa B activities

Hao-Yu Tang,Meng-Meng Bai,Jun-Mian Tian,Gennaro Pescitelli,Trpimir Iv?i?,Xiao-Hua Huang,Hyunwoo Lee,Ya Nan Son,Jang Hoon Kim,Young Ho Kim,Jin-Ming Gao RSC Adv. 2016 6 40706
3. Naturally occurring quinones. Part XIV. The quinonoid constituents of Pyrola media Sw. (Pyrolaceae)

A. R. Burnett,R. H. Thomson J. Chem. Soc. C 1968 857
4. Index of subjects

J. Chem. Soc. Abstr. 1923 124 ii1067
5. Protective effect of Que Zui tea hot-water and aqueous ethanol extract against acetaminophen-induced liver injury in mice via inhibition of oxidative stress, inflammation, and apoptosis

Yongpeng Wang,Lei Tian,Yudan Wang,Tianrui Zhao,Afsar Khan,Yifen Wang,Jianxin Cao,Guiguang Cheng Food Funct. 2021 12 2468
6. A reference list of organic structures whose absolute configurations have been determined by X-ray methods. Part 2

F. H. Allen,S. Neidle,D. Rogers Chem. Commun. (London) 1968 308
7. Index of author's names

J. Chem. Soc. Abstr. 1923 124 ii893
8. Crystal and molecular structure of 2,cis-4,trans-6-triphenyl-2,4,6-trithioxo-1,3,5,2,4,6-trioxatriphosphorinan

John J. Daly,Francisco Sanz J. Chem. Soc. Dalton Trans. 1973 2032

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